(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(2-methylpyridin-3-yl)methanone

• IUPAC Name: [3-[3-(dimethylamino)pyrazin-2-yl]oxypiperidin-1-yl]-(2-methylpyridin-3-yl)methanone
• InChI: InChI=1S/C18H23N5O2/c1-13-15(7-4-8-19-13)18(24)23-11-5-6-14(12-23)25-17-16(22(2)3)20-9-10-21-17/h4,7-10,14H,5-6,11-12H2,1-3H3
• InChI Key: VGRDDLMFCBFEBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=N1)C(=O)N2CCCC(C2)OC3=NC=CN=C3N(C)C
• Molecular Formula: C18H23N5O2
• Molecular Weight: 341.4 g/mol
• CAS No.: 2034583-14-5

Description

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazine ring, a piperidine ring, and a pyridine ring. The presence of these rings and the dimethylamino group likely contribute to its chemical properties and potential biological activity.

Scientific Research Applications

Organic Synthesis

This compound is involved in the synthesis of complex heterocycles, which are crucial in developing pharmacologically active molecules. For instance, the synthesis of various pyrazole and pyridine derivatives has been explored due to their potential as anticancer agents. The preparation of (3-(naphthalen-1-yl)oxiran-2-yl)(5,6,7,8-tetrahydronaphthalen-2-yl)methanone and its reactions with nucleophiles like hydrazine and hydroxylamine to yield hydroxy pyrazoles and oxazoles demonstrates the versatility of such compounds in organic synthesis (Gouhar & Raafat, 2015).

Medicinal Chemistry

In medicinal chemistry, the focus is on designing and synthesizing new compounds with potential therapeutic applications. The compound's role in synthesizing novel pyrazole derivatives, evaluated as anticancer agents, highlights its importance in drug discovery. The study by R.V.Sidhaye et al. (2011) on nicotinic acid hydrazide derivatives further emphasizes the compound's utility in developing antimicrobial and antimycobacterial agents, showcasing its broad applicability in addressing various health-related issues.

Material Science

Material science explores the compound's use in developing materials with unique optical and electronic properties. The study on the structure-dependent and environment-responsive optical properties of trisheterocyclic systems with electron-donating amino groups shows the potential of such compounds in creating advanced materials for electronic and photonic applications (Palion-Gazda et al., 2019).

Future Directions

The compound and its derivatives could be further studied for their potential anti-tubercular activity. Additionally, more research could be done to fully understand its synthesis, chemical reactions, mechanism of action, and physical and chemical properties.